molecular formula C3H4BrO6P B1204175 3-Bromo-2-phosphonooxyprop-2-enoic acid

3-Bromo-2-phosphonooxyprop-2-enoic acid

Cat. No.: B1204175
M. Wt: 246.94 g/mol
InChI Key: VBGFKOJASDELJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-2-phosphonooxyprop-2-enoic acid is a brominated α,β-unsaturated carboxylic acid derivative featuring a phosphonooxy group at the 2-position. This compound combines the reactivity of an enoic acid (due to the conjugated double bond) with the electron-withdrawing effects of bromine and the phosphate group.

Properties

Molecular Formula

C3H4BrO6P

Molecular Weight

246.94 g/mol

IUPAC Name

3-bromo-2-phosphonooxyprop-2-enoic acid

InChI

InChI=1S/C3H4BrO6P/c4-1-2(3(5)6)10-11(7,8)9/h1H,(H,5,6)(H2,7,8,9)

InChI Key

VBGFKOJASDELJL-UHFFFAOYSA-N

Canonical SMILES

C(=C(C(=O)O)OP(=O)(O)O)Br

Synonyms

phosphoenol-3-bromopyruvate
PPE-3-BP

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Brominated Propenoic Acid Derivatives

Compound Name Molecular Formula Molecular Weight (g/mol) Substituent(s) Key Properties/Applications Reference
3-Bromo-2-phosphonooxyprop-2-enoic acid C₃H₄BrO₆P 247.93* Bromine, Phosphonooxy High polarity; potential enzyme inhibition
3-(4-Bromobenzoyl)prop-2-enoic acid C₁₀H₇BrO₃ 255.07 4-Bromobenzoyl Precursor for heterocyclic synthesis
3-(5-Bromo-2-ethoxyphenyl)prop-2-enoic acid C₁₁H₁₁BrO₃ 283.11 5-Bromo-2-ethoxyphenyl Safety data available (GHS compliance)
3-(3-Bromo-4-methoxyphenyl)prop-2-enoic acid C₁₀H₉BrO₃ 257.08 3-Bromo-4-methoxyphenyl Crystallization studies; cinnamic acid analog
3-(5-Bromofuran-2-yl)-2-methylprop-2-enoic acid C₈H₇BrO₃ 231.04 5-Bromofuran-2-yl, Methyl Pharmaceutical intermediate
3-(3-Bromo-2-fluorophenyl)propanoic acid C₉H₈BrFO₂ 247.06 3-Bromo-2-fluorophenyl Synthetic building block

*Calculated based on standard atomic weights.

Key Structural and Functional Differences

Aromatic vs. Aliphatic Substituents: Compounds like 3-(4-bromobenzoyl)prop-2-enoic acid (benzoyl group) and 3-(5-bromofuran-2-yl) derivatives exhibit extended conjugation, altering UV absorption and reactivity in cycloaddition reactions .

Applications: Heterocyclic Synthesis: 3-(4-bromobenzoyl)prop-2-enoic acid reacts with nucleophiles (e.g., ethyl cyanoacetate) to form pyridine derivatives, useful in medicinal chemistry . Pharmaceutical Intermediates: The bromofuran-containing analog () is tailored for targeted synthesis due to furan’s bioactivity . Safety Profiles: Ethoxy-substituted derivatives (e.g., ) have documented safety data, emphasizing handling precautions for industrial use .

Crystallography and Hydrogen Bonding: Methoxy-substituted analogs (e.g., ) form predictable hydrogen-bonding networks, aiding in crystal engineering . The phosphonooxy variant likely exhibits similar utility but with stronger intermolecular interactions due to the phosphate group.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.